Cas no 2171865-18-0 (tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate
• CAS No: 2171865-18-0
• MF: C₁₆H₂₆N₂O₂S
• MW: 310.454843044281
• CID: 5870245
• PubChem ID: 165587008
• Update Time: 2025-06-08

tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate
• EN300-1616184
• 2171865-18-0

• Inchi： 1S/C16H26N2O2S/c1-5-13-12(14-7-6-8-21-14)9-11(17)10-18(13)15(19)20-16(2,3)4/h6-8,11-13H,5,9-10,17H2,1-4H3
• InChI Key： YWOBQTRRAYKJPD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(CN(C(=O)OC(C)(C)C)C1CC)N

Computed Properties

• Exact Mass: 310.17149925g/mol
• Monoisotopic Mass: 310.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.8Ų

Additional information on tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate (CAS No. 2171865-18-0)

The compound tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate (CAS No. 2171865-18-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a thiophene ring and a tert-butyl carbamate group, making it a versatile intermediate for drug discovery and development. Its unique structure combines amino and ethyl functional groups, which are critical for modulating biological activity and solubility. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug design and enzyme inhibition studies.

In recent years, the demand for piperidine derivatives like tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate has surged due to their role in small molecule therapeutics. The compound's CAS No. 2171865-18-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its thiophene moiety is particularly noteworthy, as thiophene-containing compounds are known for their bioavailability and metabolic stability, key factors in modern drug design. Additionally, the tert-butyl group enhances the molecule's stability, making it suitable for high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in the context of tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate is its potential role in addressing neurodegenerative diseases. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring novel CNS-targeting compounds. This molecule's piperidine scaffold is a common feature in dopamine receptor modulators and serotonin reuptake inhibitors, making it a promising candidate for further investigation. Furthermore, its amino group allows for easy derivatization, enabling the synthesis of analogs with tailored properties.

From a synthetic chemistry perspective, CAS No. 2171865-18-0 is often highlighted in discussions about green chemistry and sustainable synthesis. The compound's tert-butyl carbamate protecting group is easily removable under mild conditions, reducing the need for harsh reagents. This aligns with the growing emphasis on environmentally friendly chemical processes. Moreover, the thiophene ring in its structure is a valuable motif in heterocyclic chemistry, often used to improve drug-likeness and binding affinity.

In the realm of computational chemistry, tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate is frequently modeled to predict its intermolecular interactions and pharmacokinetic properties. Advanced techniques like molecular docking and quantitative structure-activity relationship (QSAR) analysis are employed to evaluate its potential as a lead compound. These studies are crucial for optimizing its therapeutic index and minimizing off-target effects.

The compound's CAS No. 2171865-18-0 is also a subject of interest in patent literature, where it is cited as a key intermediate in the synthesis of proprietary drugs. Its scalable synthesis and high purity make it attractive for industrial applications. Additionally, the amino and carbamate functionalities provide multiple sites for structure-activity optimization, a feature highly valued in drug development pipelines.

In conclusion, tert-butyl 5-amino-2-ethyl-3-(thiophen-2-yl)piperidine-1-carboxylate (CAS No. 2171865-18-0) represents a fascinating intersection of medicinal chemistry, synthetic methodology, and drug discovery. Its multifaceted applications, from neurotherapeutics to sustainable synthesis, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation small molecule drugs.